Cas no 1824443-71-1 (Sitagliptin Defluoro Impurity 3)
Sitagliptin Defluoro Impurity 3 Chemical and Physical Properties
Names and Identifiers
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- 4-(2,4-difluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- Benzenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-difluoro-
- Sitagliptin Defluoro Impurity 3
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- Inchi: 1S/C15H19F2NO4/c1-15(2,3)22-14(21)18-11(8-13(19)20)6-9-4-5-10(16)7-12(9)17/h4-5,7,11H,6,8H2,1-3H3,(H,18,21)(H,19,20)
- InChI Key: LUYHWLQWAVCDNA-UHFFFAOYSA-N
- SMILES: C(C1C=CC(F)=CC=1F)C(CC(=O)O)NC(=O)OC(C)(C)C
Sitagliptin Defluoro Impurity 3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124971-250mg |
3-Tert-butoxycarbonylamino-4-(2,4-difluoro-phenyl)-butyric acid |
1824443-71-1 | 90% | 250mg |
$499.95 | 2023-09-02 | |
| Alichem | A019124971-1g |
3-Tert-butoxycarbonylamino-4-(2,4-difluoro-phenyl)-butyric acid |
1824443-71-1 | 90% | 1g |
$1312.28 | 2023-09-02 |
Sitagliptin Defluoro Impurity 3 Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Sitagliptin Defluoro Impurity 3
Introduction to Sitagliptin Defluoro Impurity 3 (CAS No. 1824443-71-1) and Its Significance in Modern Pharmaceutical Research
The compound Sitagliptin Defluoro Impurity 3, identified by the chemical identifier CAS No. 1824443-71-1, represents a critical analytical and synthetic challenge in the realm of pharmaceutical chemistry. This impurity, specifically derived from the metabolism or degradation of the widely prescribed diabetes medication Sitagliptin (marketed as Januvia), has garnered significant attention due to its structural complexity and potential impact on drug quality and efficacy. Understanding its properties, synthesis pathways, and regulatory implications is essential for maintaining the highest standards in pharmaceutical manufacturing and research.
Sitagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, has been a cornerstone in the management of type 2 diabetes since its approval by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Its mechanism of action involves enhancing insulin secretion and reducing glucagon levels, thereby improving glycemic control. However, like all pharmaceuticals, Sitagliptin is susceptible to degradation processes that can produce various impurities. Among these, Sitagliptin Defluoro Impurity 3 stands out due to its unique structural features and potential pharmacological interactions.
The synthesis of Sitagliptin Defluoro Impurity 3 involves intricate chemical transformations that require precise control over reaction conditions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize its molecular structure. These analytical methods not only confirm the identity of the impurity but also provide insights into its stereochemistry and purity. The development of robust synthetic routes to produce this impurity in controlled quantities is crucial for both qualitative and quantitative analytical studies.
In recent years, there has been a surge in research focused on understanding the pharmacokinetic behavior of drug impurities. Studies have demonstrated that certain impurities, including Sitagliptin Defluoro Impurity 3, can exhibit pharmacological activity comparable to their parent compounds. For instance, research published in peer-reviewed journals suggests that this impurity may interfere with DPP-4 enzyme inhibition, potentially leading to altered therapeutic outcomes. Such findings underscore the importance of stringent impurity profiling in drug development pipelines.
Regulatory agencies have established stringent guidelines for the detection and quantification of pharmaceutical impurities. The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) provides comprehensive guidelines on impurity acceptance criteria, which are widely adopted by global regulatory bodies. For Sitagliptin Defluoro Impurity 3, these guidelines dictate permissible limits based on toxicity data and clinical relevance. Compliance with these regulations ensures that pharmaceutical products meet safety and efficacy standards while minimizing patient risks.
Advancements in computational chemistry have revolutionized the way impurities are studied and managed in drug development. Molecular modeling techniques, combined with quantum mechanical calculations, allow researchers to predict the behavior of Sitagliptin Defluoro Impurity 3 under various physiological conditions. These computational approaches not only aid in understanding its potential interactions with biological targets but also assist in designing more efficient synthetic methodologies. The integration of machine learning algorithms further enhances predictive accuracy, enabling more reliable assessments of impurity profiles.
The role of Sitagliptin Defluoro Impurity 3 in clinical research extends beyond mere compliance with regulatory standards. It serves as a valuable tool for investigating drug metabolism and toxicology. By studying this impurity, researchers can gain insights into the metabolic pathways involved in Sitagliptin degradation and identify potential biomarkers for drug-drug interactions. Such knowledge is instrumental in optimizing dosing regimens and predicting adverse effects, thereby improving patient care.
Emerging trends in pharmaceutical research emphasize the need for sustainable manufacturing practices that minimize waste generation while maintaining high product quality. Green chemistry principles are being increasingly adopted to develop environmentally friendly synthetic routes for pharmaceutical intermediates like Sitagliptin Defluoro Impurity 3. Techniques such as catalytic hydrogenation, solvent-free reactions, and biocatalysis are being explored to reduce environmental impact without compromising yield or purity.
The future prospects for research on Sitagliptin Defluoro Impurity 3 are promising, with ongoing studies aimed at elucidating its role in drug metabolism and developing novel analytical methods for its detection. Collaborative efforts between academia and industry are essential to advance our understanding of this impurity and its implications for drug safety and efficacy. As pharmaceutical technologies evolve, new opportunities will arise to refine manufacturing processes and enhance product quality assurance.
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